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Understanding Oxine-copper

Oxine-copper is an organocopper fungicide with a broad spectrum of activity against bacterial and fungal

diseases. Its mode of action involves the absorbed copper disrupting pathogen enzyme systems,

characterized as multi-site activity, which may help in managing resistance [1]. While traditionally used in

agriculture, recent research has unveiled a promising new application in pharmaceutical manufacturing [2].

Data Comparison: Uses, Efficacy, and Safety

The following tables summarize key data on Oxine-copper's applications, environmental behavior, and

toxicological profile.

Table 1: Applications and Properties of Oxine-copper

Aspect Description

Example Applications Wood preservative; control of molds, mildews, and sapstain fungi on crops

like cucumber and watermelon [3] [1].
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Aspect Description

Efficacy & Activity Shows good protective and curative effects on angular leaf spot in
cucurbits [3].

Mode of Action Multi-site activity, disrupting pathogen enzyme systems (FRAC code: M01)
[1].

Solubility (Water) 0.07 mg/L (Low) [1].

Octanol-Water Partition
(Log P)

2.46 (Low) [1].

Table 2: Environmental Fate and Ecotoxicology of Oxine-copper

Parameter Value Notes

Dissipation Half-life
(Cucumber)

1.77 - 2.11 days First-order kinetics [3].

Dissipation Half-life
(Watermelon)

3.57 - 4.68 days First-order kinetics [3].

Terminal Residue
(Cucumber)

<0.01 - 0.264

mg/kg

[3]

Terminal Residue
(Watermelon)

<0.01 - 0.0641

mg/kg

[3]

Mammalian Acute Oral LD₅₀ 300 mg/kg Moderate toxicity [1].

Avian Acute LD₅₀ > 2619 mg/kg Low toxicity to birds [1].

Dietary Risk (Long-term) 64.11% Probability value; below 100% indicates

acceptable risk [3].

Emerging Application: Cutting Drug Production Costs
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A groundbreaking application of oxine-copper lies in chemical synthesis for drug manufacturing.

Researchers have developed a process called aminodealkenylation, using oxygen and copper as a catalyst to

efficiently convert carbon-carbon bonds into carbon-nitrogen bonds, creating valuable amine compounds [2].

Radical Cost Reduction: This method can produce a key chemical for anti-cancer drugs in just three

steps, slashing the cost from $3,200 per gram to just a few dollars [2].
Broader Impact: The protocol is versatile, applicable to modifying hormones, peptides, and

nucleosides, indicating potential as a standard, low-cost production technique in pharma [2].

Experimental Protocols and Data

1. Analytical Method for Residues in Crops A sensitive and accurate method for detecting Oxine-copper

in cucumber and watermelon uses QuEChERS for sample preparation and UPLC-MS/MS for analysis [3].

Linearity: The method displayed good linearity with R² ≥ 0.9980 [3].

Sensitivity: The Limit of Quantification (LOQ) was ≤ 0.01 mg/kg [3].
Accuracy & Precision: Recovery rates ranged from 75.5% to 95.8% with Relative Standard

Deviations (RSD) of 2.27% to 8.26% [3].

2. Protocol for Aminodealkenylation in Drug Synthesis The novel pharmaceutical application employs a

process where ozone breaks carbon-carbon bonds in alkenes, and a copper catalyst couples the broken bond

with nitrogen to form an amine [2]. This approach avoids expensive precious metal catalysts like platinum or

palladium.

Market and Regulatory Landscape

The Oxine-copper market is segmented by application and region, with key players including Lonza Group

Ltd. and Nouryon [4].

Supply Chain Considerations: The market is navigating dynamic changes, including potential US

tariffs on copper products in 2025 that could impact supply chains and costs [4].
Regulatory Status: In the EU, Oxine-copper is not approved as a pesticide under EC Regulation

1107/2009 [1].

Comparative Analysis & Visual Workflows
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Agricultural vs. Pharmaceutical Use-Benefit Analysis

Application Key Benefit Key Consideration

Agriculture
(Fungicide)

Effective multi-site fungicide with low

long-term dietary risk (64.11%) in
studied crops [3].

Not approved for use in the European

Union; has moderate mammalian oral
toxicity [1].

Pharmaceutical
Synthesis

Drastically reduces cost of drug
intermediates (e.g., from >$3000/g to a

few $/g); uses cheap, abundant copper
catalyst [2].

Emerging technology; long-term
industrial scalability and environmental

impact of the process require further
assessment.

The workflows for the key experimental protocols cited in this guide are visualized below using Graphviz.
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Diagram 1: Workflow for analyzing oxine-copper residues in crops.
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Diagram 2: Aminodealkenylation process for low-cost amine synthesis.

Conclusion

Oxine-copper presents a compelling case for a cost-benefit analysis. In its traditional agricultural role, it is

an effective fungicide with a characterized safety profile, though its regulatory status varies. More

significantly, its chemistry is the foundation of a novel pharmaceutical manufacturing process that drastically

reduces production costs for critical drugs. This positions oxine-copper as a catalyst for innovation, offering

substantial economic benefits with considerations around its application-specific regulatory and

environmental footprint.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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